3-cyclopentyl-N-(4-{[4-(diethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)propanamide

• IUPAC Name: 3-cyclopentyl-N-[4-[[4-(diethylamino)-6-methylpyrimidin-2-yl]amino]phenyl]propanamide
• InChI: InChI=1S/C23H33N5O/c1-4-28(5-2)21-16-17(3)24-23(27-21)26-20-13-11-19(12-14-20)25-22(29)15-10-18-8-6-7-9-18/h11-14,16,18H,4-10,15H2,1-3H3,(H,25,29)(H,24,26,27)
• InChI Key: OVMILUCBKUPGNS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=NC(=C1)C)NC2=CC=C(C=C2)NC(=O)CCC3CCCC3
• Molecular Formula: C23H33N5O
• Molecular Weight: 395.5 g/mol
• CAS No.: 923221-57-2

Description

3-cyclopentyl-N-(4-{[4-(diethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)propanamide is a useful research compound. Its molecular formula is C23H33N5O and its molecular weight is 395.551. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A comprehensive study by Rahmouni et al. (2016) presented the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives, showcasing their anticancer and anti-5-lipoxygenase agents' potential. These derivatives were synthesized via condensation and treatment processes, highlighting the structural versatility and potential therapeutic applications of compounds related to 3-cyclopentyl-N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)propanamide. The study elaborates on the structure-activity relationship, providing insights into the compound's potential in cancer therapy and inflammation reduction (Rahmouni et al., 2016).

Antimicrobial Applications

Research by Hafez, Alshammari, and El-Gazzar (2015) on the facile heterocyclic synthesis and antimicrobial activity of polysubstituted and condensed pyrazolopyranopyrimidine and pyrazolopyranotriazine derivatives shed light on the antimicrobial potential of compounds structurally similar to 3-cyclopentyl-N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)propanamide. Their work demonstrates the compounds' significant antibacterial and antifungal activities, positioning them as potential candidates for addressing various infectious diseases (Hafez, Alshammari, & El-Gazzar, 2015).

Anti-Inflammatory Agents

The exploration of aminothiazoles, thiazolylacetonitrile, imidazo[1,2-a]pyridine, imidazo[2,1-b]thiazole, chromene, and benzo[f]chromene derivatives containing the naproxenoyl moiety by Thabet et al. (2011) revealed potential anti-inflammatory agents. Their study on the synthesis and biological evaluation indicates the relevance of compounds akin to 3-cyclopentyl-N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)propanamide in developing new anti-inflammatory drugs, highlighting the compounds' animal toxicity, analgesic, and anti-inflammatory studies (Thabet et al., 2011).